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Compound of Interest

Compound Name: 2-Hexyl-1-dodecanol

Cat. No.: B1181050

Solubility Profile of 2-Hexyl-1-dodecanol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
hexyl-1-dodecanol in various organic solvents. The information is intended to support
research, development, and formulation activities where this branched-chain fatty alcohol is
utilized as a solvent, emollient, or key excipient.

Introduction to 2-Hexyl-1-dodecanol

2-Hexyl-1-dodecanol is a C18 Guerbet alcohol, a type of branched-chain fatty alcohol. Its
unique structure, featuring a long alkyl chain with a branch at the C-2 position and a primary
hydroxyl group, results in a low melting point and excellent solubility in many organic media.
These properties make it a valuable component in cosmetics, pharmaceuticals, and industrial
applications, where it can function as a solvent, co-solvent, or solubility enhancer.[1]

Solubility Data

The solubility of 2-hexyl-1-dodecanol is a critical parameter for its effective use. Below is a
summary of available quantitative and qualitative solubility data.
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Quantitative Solubility

Quantitative data for the solubility of 2-hexyl-1-dodecanol in organic solvents is limited in
publicly available literature. However, its solubility in water has been determined.

Solvent Temperature Solubility
Water 25°C 0.01745 mg/L[2]
Water 23°C 0.001 g/L[3][4]

Qualitative Solubility

Qualitative solubility information provides general guidance on solvent selection.

Solvent Solubility Assessment
Alcohol Soluble[5]

Benzene Sparingly Soluble[6][7]
Chloroform Sparingly Soluble[6][7]
Methanol Slightly Soluble[6][7]

Experimental Protocol: Determination of Solubility

For applications requiring precise solubility data, the following experimental protocol, based on
the equilibrium solubility method, is recommended.

Principle

An excess of the solute (2-hexyl-1-dodecanol) is equilibrated with the solvent of interest at a
constant temperature. The concentration of the solute in the resulting saturated solution is then
determined analytically.

Materials
e 2-Hexyl-1-dodecanol (purity >97%)
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Organic solvents (analytical grade)
Analytical balance (£ 0.1 mg)

Thermostatic shaker or water bath
Centrifuge

Volumetric flasks and pipettes

Syringe filters (0.45 pum, solvent-compatible)

Gas chromatograph with flame ionization detector (GC-FID) or a suitable alternative
analytical instrument

Procedure

Sample Preparation: Add an excess amount of 2-hexyl-1-dodecanol to a series of glass
vials containing a known volume of the selected organic solvent.

Equilibration: Seal the vials and place them in a thermostatic shaker set at the desired
temperature (e.g., 25 °C). Shake the vials for 24 to 48 hours to ensure that equilibrium is
reached.

Phase Separation: After equilibration, centrifuge the vials to sediment the undissolved 2-
hexyl-1-dodecanol.

Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid
particles are disturbed.

Filtration: Filter the aliquot through a 0.45 um syringe filter into a clean vial.
Quantification:
o Prepare a series of standard solutions of 2-hexyl-1-dodecanol in the same solvent.

o Analyze the filtered sample and the standard solutions by GC-FID.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1181050?utm_src=pdf-body
https://www.benchchem.com/product/b1181050?utm_src=pdf-body
https://www.benchchem.com/product/b1181050?utm_src=pdf-body
https://www.benchchem.com/product/b1181050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Construct a calibration curve from the standard solutions and determine the concentration
of 2-hexyl-1-dodecanol in the sample.

Visualized Experimental Workflow

The following diagram outlines the key steps in the experimental determination of solubility.
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Caption: Workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1181050#solubility-profile-of-2-hexyl-1-dodecanol-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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